1-(3-Fluorophenyl)-1H-imidazol-2-amine
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Overview
Description
The compound “1-(3-Fluorophenyl)-1H-imidazol-2-amine” belongs to the class of organic compounds known as imidazoles, which are characterized by a five-membered ring that contains two nitrogen atoms and three carbon atoms . The presence of a fluorophenyl group indicates that this compound may have unique properties compared to other imidazoles .
Synthesis Analysis
While specific synthesis methods for “this compound” are not available, similar compounds are often synthesized through reactions involving isothiocyanates and anilines .Scientific Research Applications
Organic Electronics
The development of novel host materials for organic light-emitting diodes (OLEDs) represents a significant application of related compounds. A study by Liu et al. (2016) introduces a new bipolar fluorophore based on the phenanthroimidazole chromophore and triphenylamine group, showing impressive performance in green and orange-red phosphorescent OLEDs with low efficiency roll-off at high brightness. This advancement underscores the potential of similar compounds in enhancing the performance of OLEDs, highlighting their importance in the development of more efficient and stable electronic devices (Liu et al., 2016).
Fluorescent Probes
Compounds related to 1-(3-Fluorophenyl)-1H-imidazol-2-amine have been applied as fluorescent probes for live cell imaging. The work by Zhao et al. (2011) demonstrates the palladium-catalyzed synthesis of a diversity-oriented library of 1,2-disubstituted (hetero)aryl fused imidazoles, serving as an exceptional tool for discovering fluorescent scaffolds with tunable fluorescence emission. This application is pivotal for advancing cellular biology and medical diagnostics, providing tools for visualizing and tracking biological processes in real time (Zhao et al., 2011).
Material Science
In material science, compounds similar to this compound have been explored for their sorption and photocatalytic properties. Fu et al. (2014) synthesized metal-organic frameworks (MOFs) using a related tris(4-(1H-imidazol-1-yl)phenyl)amine ligand, demonstrating highly selective adsorption of small hydrocarbons and interesting photocatalytic properties. These findings illustrate the versatility of such compounds in environmental applications and renewable energy, offering solutions for gas storage and pollution degradation (Fu et al., 2014).
Mechanism of Action
Target of Action
It is structurally similar to vorapaxar , a known antagonist of the protease-activated receptor (PAR-1) on platelets . PAR-1 plays a crucial role in thrombin-related platelet aggregation .
Mode of Action
This mechanism works by a different pathway from other antiplatelet medications, such as aspirin and P2Y12 inhibitors .
Biochemical Pathways
It’s worth noting that the inhibition of thrombin-related platelet aggregation, as seen with vorapaxar, can impact the coagulation cascade and hemostasis .
Pharmacokinetics
Similar compounds like vorapaxar have a bioavailability of nearly 100% , are metabolized hepatically via CYP3A4 and CYP2J2 enzymes , and have an elimination half-life of 5–13 days . These properties could potentially influence the bioavailability of 1-(3-Fluorophenyl)-1H-imidazol-2-amine.
Result of Action
Based on the action of vorapaxar, it could potentially inhibit platelet aggregation, reducing the risk of thrombotic cardiovascular events .
Action Environment
The action, efficacy, and stability of this compound could be influenced by various environmental factors. For instance, the presence of strong CYP3A4 inhibitors or inducers could affect its metabolism . Additionally, factors such as pH, temperature, and the presence of other drugs could potentially influence its stability and action.
Biochemical Analysis
Biochemical Properties
It’s hypothesized that it may interact with enzymes, proteins, and other biomolecules
Cellular Effects
It’s possible that it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
The molecular mechanism of action of 1-(3-Fluorophenyl)-1H-imidazol-2-amine is not well-defined. It may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Metabolic Pathways
It’s possible that it may interact with certain enzymes or cofactors, and could potentially affect metabolic flux or metabolite levels
Transport and Distribution
The transport and distribution of this compound within cells and tissues are not well-characterized. It may interact with transporters or binding proteins, and could potentially affect its localization or accumulation .
Properties
IUPAC Name |
1-(3-fluorophenyl)imidazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8FN3/c10-7-2-1-3-8(6-7)13-5-4-12-9(13)11/h1-6H,(H2,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKAAVTDYOUAGCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)N2C=CN=C2N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8FN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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